4-cyclopropyl-3-(furan-2-yl)-1-((2-methylthiazol-4-yl)methyl)-1H-1,2,4-triazol-5(4H)-one

• IUPAC Name: 4-cyclopropyl-5-(furan-2-yl)-2-[(2-methyl-1,3-thiazol-4-yl)methyl]-1,2,4-triazol-3-one
• InChI: InChI=1S/C14H14N4O2S/c1-9-15-10(8-21-9)7-17-14(19)18(11-4-5-11)13(16-17)12-3-2-6-20-12/h2-3,6,8,11H,4-5,7H2,1H3
• InChI Key: XCWWAUYVXRBCMF-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CS1)CN2C(=O)N(C(=N2)C3=CC=CO3)C4CC4
• Molecular Formula: C14H14N4O2S
• Molecular Weight: 302.35 g/mol

Description

4-cyclopropyl-3-(furan-2-yl)-1-((2-methylthiazol-4-yl)methyl)-1H-1,2,4-triazol-5(4H)-one is a useful research compound. Its molecular formula is C14H14N4O2S and its molecular weight is 302.35. The purity is usually 95%.
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Scientific Research Applications

Crystallography and Molecular Structure

Studies on similar triazole derivatives highlight their significant π-electron delocalization, which impacts their crystalline structures and supramolecular chain formations. For instance, Boechat et al. (2010) observed that the molecule in 4-cyclopropyl-4,5-dihydro-1H-1,2,3-triazole is disposed about a mirror plane, showing a considerable delocalization of π-electron density within the triazole ring, which is critical for understanding molecular interactions and designing materials with specific properties (Boechat et al., 2010).

Antimicrobial Properties

Research on compounds with a similar structural framework to "4-cyclopropyl-3-(furan-2-yl)-1-((2-methylthiazol-4-yl)methyl)-1H-1,2,4-triazol-5(4H)-one" has shown promising antimicrobial properties. Siwek et al. (2009) synthesized 4-aryl-3-(2-methyl-furan-3-yl)-Δ2-1,2,4-triazole-5-thiones and evaluated their antimicrobial activity, revealing a potential application in developing new antimicrobial agents (Siwek et al., 2009).

Synthetic Methodologies and Chemical Reactions

The compound and its analogs serve as key intermediates in synthesizing various structurally diverse molecules. For example, Zhang et al. (2021) reported that furan-fused cyclobutenes, generated via cycloisomerizations of allenyl ketones under gold catalysis, could act as reactive building blocks towards cross cycloadditions, demonstrating the versatility of such compounds in organic synthesis (Zhang et al., 2021).